Cas no 2098149-20-1 (2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is a heterocyclic compound featuring a fused pyrazolo-pyrazine core with a cyclopentyl substituent and a propargyl side chain. Its unique structure offers versatility in medicinal chemistry and drug discovery, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes. The propargyl group provides potential for further functionalization via click chemistry, while the cyclopentyl moiety may enhance lipophilicity and binding affinity. This compound is of interest in the synthesis of bioactive molecules, serving as an intermediate for developing modulators of neurotransmission or kinase inhibitors. Its stability and synthetic accessibility make it a valuable building block for pharmaceutical research.
2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine structure
2098149-20-1 structure
Product Name:2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
CAS No:2098149-20-1
MF:C14H19N3
MW:229.320762872696
CID:5725990
PubChem ID:121215334
Update Time:2025-05-20

2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • AKOS026725920
    • 2-cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
    • F2198-8473
    • 2-cyclopentyl-5-prop-2-ynyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
    • 2098149-20-1
    • 2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
    • Inchi: 1S/C14H19N3/c1-2-7-16-8-9-17-13(11-16)10-14(15-17)12-5-3-4-6-12/h1,10,12H,3-9,11H2
    • InChI Key: BPJCKKBUVAHXOB-UHFFFAOYSA-N
    • SMILES: N12CCN(CC#C)CC1=CC(C1CCCC1)=N2

Computed Properties

  • Exact Mass: 229.157897619g/mol
  • Monoisotopic Mass: 229.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.1Ų

2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C199306-100mg
2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
2098149-20-1
100mg
$ 160.00 2022-04-01
TRC
C199306-500mg
2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
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$ 615.00 2022-04-01
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$ 955.00 2022-04-01
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2-cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
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$597.0 2023-09-06
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2-cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
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Additional information on 2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound with CAS No. 2098149-20-1, known as 2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrazine ring system. The presence of a cyclopentyl group and a propargyl group at specific positions on the molecule contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel drug candidates. The cyclopentyl group, being a rigid and bulky substituent, plays a crucial role in modulating the molecule's steric and electronic properties. This makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Additionally, the propargyl group, which contains a triple bond (C≡C), introduces reactivity that can be exploited in various chemical transformations. These features make this compound a valuable building block in the synthesis of bioactive molecules.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the heterocyclic core. The integration of these groups into the molecule requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have significantly improved the scalability and sustainability of these processes.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics. For instance, studies have shown that derivatives of this compound can exhibit desirable semiconducting behavior when incorporated into thin-film transistor devices. This opens up opportunities for its use in flexible electronics and optoelectronic applications.

In conclusion, 2-Cyclopentyl-5-(prop-2-yn-1-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine represents a versatile platform for exploring diverse chemical functionalities. Its combination of structural complexity and tunable properties positions it as a key player in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to various fields of science and technology.

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